Cas no 1311318-30-5 (1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine)

• Product Name: 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine
• CAS No: 1311318-30-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5055708
• Update Time: 2026-02-28

1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine
• 1-[5-[(dimethylamino)methyl]-1,2,4-oxadiazol-3-yl]cyclopentan-1-amine
• NE44237
• Z1259339735
• 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine

• Inchi： 1S/C10H18N4O/c1-14(2)7-8-12-9(13-15-8)10(11)5-3-4-6-10/h3-7,11H2,1-2H3
• InChI Key： HCGRNRVEULOOGF-UHFFFAOYSA-N
• SMILES： O1C(CN(C)C)=NC(C2(CCCC2)N)=N1

Computed Properties

• Exact Mass: 210.148
• Monoisotopic Mass: 210.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.2

Additional information on 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine

Comprehensive Overview of 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine (CAS No. 1311318-30-5)

The compound 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine (CAS No. 1311318-30-5) is a specialized organic molecule featuring a unique 1,2,4-oxadiazole scaffold. This heterocyclic structure is increasingly recognized for its potential in pharmaceutical and agrochemical applications due to its stability and bioactivity. The presence of a cyclopentylamine moiety and a dimethylaminomethyl substituent further enhances its versatility, making it a subject of interest in drug discovery and material science.

In recent years, researchers have focused on 1,2,4-oxadiazole derivatives due to their role as bioisosteres for carboxylic acids and amides. This property is particularly valuable in optimizing drug-like properties such as metabolic stability and membrane permeability. The compound 1311318-30-5 exemplifies this trend, with its balanced lipophilicity and hydrogen-bonding capacity, which are critical for targeted drug delivery systems. Its structural features align with current demands for small-molecule therapeutics in oncology and neurology.

The synthesis of 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the pharmaceutical industry's shift toward green chemistry and cost-effective manufacturing.

From a pharmacological perspective, the dimethylamino group in this compound may contribute to interactions with biological targets such as G-protein-coupled receptors (GPCRs) or ion channels. Preliminary studies suggest potential applications in modulating neurotransmitter systems, though further in vitro and in vivo validation is required. This aligns with the surge in research on central nervous system (CNS) disorders, a hot topic in 2024 due to rising global mental health concerns.

Analytical characterization of CAS No. 1311318-30-5 employs techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates, a critical consideration given increasing FDA and EMA scrutiny on impurity profiles. The compound's logP and pKa values are also frequently calculated to predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In material science, the 1,2,4-oxadiazole core of this compound has shown promise in organic electronics, particularly as a building block for fluorescent probes or photovoltaic materials. Its electron-deficient nature makes it suitable for designing n-type semiconductors, a rapidly growing field driven by demand for flexible electronics and renewable energy solutions.

As the scientific community prioritizes AI-driven drug discovery, compounds like 1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine are increasingly studied through in silico methods. Molecular docking and quantitative structure-activity relationship (QSAR) models help predict its binding affinities, reducing reliance on costly lab experiments. This approach supports the industry's push toward precision medicine and personalized therapies.

Safety assessments indicate that this compound requires standard laboratory handling procedures, with no extreme hazards reported. However, as with all fine chemicals, proper personal protective equipment (PPE) and ventilation are recommended during manipulation. Its environmental fate and biodegradability are currently under investigation to meet evolving EPA guidelines for chemical sustainability.

The commercial availability of CAS No. 1311318-30-5 is limited to specialized suppliers, reflecting its status as a research-grade chemical. Pricing trends correlate with its purity grade (typically ≥95%) and batch size, with custom synthesis services gaining traction among academic and industrial researchers. This mirrors broader market shifts toward on-demand chemical manufacturing to minimize inventory costs.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, two cutting-edge therapeutic modalities. The compound's modular structure allows for derivatization at multiple sites, enabling the creation of structure-activity relationship (SAR) libraries. Such efforts could position it as a valuable tool in addressing drug-resistant pathogens or undruggable targets—key challenges in modern medicine.